Cas no 539826-42-1 (Ciliatin B)

• Product Name: Ciliatin B
• CAS No: 539826-42-1
• MF: C₂₁H₂₀O₆
• MW: 368.379906654358
• CID: 6666782
• Update Time: 2024-03-02

Ciliatin B Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-5-hydroxy-8-(4-hydroxy-3-methoxyphenyl)-2,2-dimethyl-2H,10H-benzo[1,2-b:3,4-b']dipyran-10-one
• Ciliatin B

• Inchi： 1S/C21H20O6/c1-21(2)7-6-12-14(23)9-18-19(20(12)27-21)15(24)10-16(26-18)11-4-5-13(22)17(8-11)25-3/h4-5,8-10,22-23H,6-7H2,1-3H3
• InChI Key： FZANCCSFDNGROR-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC=C(C2OC3C(=C4C(=C(C=3)O)CCC(C)(C)O4)C(=O)C=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• XLogP3: 2.467

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 6-prenylated flavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones 6-prenylated flavones